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Compound of Interest

Compound Name: Meclocycline

Cat. No.: B608961 Get Quote

Introduction

Meclocycline is a broad-spectrum, semi-synthetic tetracycline antibiotic.[1][2] Like other

members of the tetracycline class, it exhibits bacteriostatic activity against a wide range of

Gram-positive and Gram-negative bacteria.[3][4] Its primary mechanism of action involves the

inhibition of bacterial protein synthesis by binding to the 30S ribosomal subunit, which prevents

the association of aminoacyl-tRNA with the ribosome.[1][2][5][6] This document provides

detailed protocols for the preparation, storage, and handling of Meclocycline stock solutions

for use in various in vitro experimental settings.

Data Presentation
Physicochemical Properties of Meclocycline
The following table summarizes the key physicochemical properties of Meclocycline.
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Property Value Reference

Chemical Formula C₂₂H₂₁ClN₂O₈ [1]

Molecular Weight 476.9 g/mol [1]

Appearance Yellow to orange solid [2]

CAS Number 2013-58-3 [1]

Note: The properties listed are for the Meclocycline base. The sulfosalicylate salt form has a

different molecular weight (695.05 g/mol ) and CAS number (73816-42-9).[7][8]

Solubility and Storage of Meclocycline
Proper dissolution and storage are critical for maintaining the stability and activity of

Meclocycline.

Parameter Details Reference

Recommended Solvents
DMSO, DMF, Ethanol,

Methanol
[1][2]

Solubility in DMSO Up to 100 mg/mL (209.71 mM) [3]

Powder Storage -20°C for up to 3 years [3][7]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[3][9]

Light Sensitivity

Tetracyclines are generally

light-sensitive. Protect

solutions from light.

[8][10]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Meclocycline Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.
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Materials:

Meclocycline powder (MW: 476.9 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculation: To prepare a 100 mM stock solution, calculate the required mass of

Meclocycline.

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For 1 mL of 100 mM (0.1 M) solution: Mass = 0.1 mol/L x 0.001 L x 476.9 g/mol x 1000 =

47.69 mg.

Weighing: Accurately weigh 47.69 mg of Meclocycline powder and place it into a sterile

tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube containing the Meclocycline
powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming or sonication may be used to aid dissolution if precipitation

occurs.[3] The solution should be clear and yellow.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting tubes (e.g., amber tubes or tubes wrapped in foil). Store the aliquots at -80°C

for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[3][9]

Avoid repeated freeze-thaw cycles.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the primary stock solution to final working concentrations

for use in cell culture or other aqueous-based assays.

Materials:

100 mM Meclocycline stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer (e.g., PBS)

Sterile tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 100 mM Meclocycline stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid issues with precipitation when

diluting the highly concentrated DMSO stock directly into an aqueous medium, first prepare

an intermediate dilution. For example, dilute the 100 mM stock 1:10 in sterile culture medium

to create a 10 mM solution.

Final Dilution: Further dilute the intermediate solution (or the primary stock if direct dilution is

validated) into the final volume of cell culture medium or assay buffer to achieve the desired

final concentration.

Example for a 100 µM final concentration in 10 mL of medium:

Using the 10 mM intermediate stock: C₁V₁ = C₂V₂ -> (10,000 µM)(V₁) = (100 µM)

(10,000 µL) -> V₁ = 100 µL.

Add 100 µL of the 10 mM intermediate stock to 9.9 mL of medium.

Vehicle Control: It is crucial to prepare a vehicle control by adding the same final

concentration of DMSO (without Meclocycline) to a parallel set of experiments. This
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accounts for any effects of the solvent on the experimental system.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.[7]

Mandatory Visualizations
Workflow for Meclocycline Stock Solution Preparation
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Stock Solution Preparation (100 mM)

Storage & Handling

Working Solution Preparation
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Caption: Workflow for preparing Meclocycline stock and working solutions.
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Mechanism of Action of Meclocycline
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Caption: Meclocycline inhibits bacterial protein synthesis via the 30S ribosome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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